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Compound of Interest

1-(4-Methoxy-2-
Compound Name: _
nitrophenyl)ethanone

cat. No.: B1625792

An In-depth Technical Guide to 1-(4-Methoxy-2-nitrophenyl)ethanone

This guide provides a detailed overview of the chemical and physical properties of 1-(4-
Methoxy-2-nitrophenyl)ethanone, alongside a comparative analysis with its structural
isomers. While specific experimental data for this compound is limited in publicly available
literature, this document compiles relevant information on its synthesis and potential biological
relevance by examining closely related compounds. This guide is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.

Physicochemical Properties

The molecular weight of 1-(4-Methoxy-2-nitrophenyl)ethanone is 195.18 g/mol , as
calculated from its chemical formula, CO9H9NO4. Detailed physicochemical properties,
alongside those of its isomers and related compounds, are presented in Table 1 for
comparative analysis.

Table 1: Physicochemical Properties of 1-(4-Methoxy-2-nitrophenyl)ethanone and Related
Compounds
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Compound Name

Molecular Formula

Molecular Weight (
g/mol )

CAS Number

1-(4-Methoxy-2-

nitrophenyl)ethanone

CO9HONO4

195.18

Not available

1-(4-Methoxy-3-
nitrophenyl)ethanone[
1]

C9HONO4

195.18

6277-38-9

1-(4,5-Dimethoxy-2-
nitrophenyl)ethanone][
23]

C10H11NO5

225.2

4101-32-0

1-(4-
Methoxyphenyl)-2-(2-
nitrophenyl)ethanone[
4][9]

C15H13NO4

271.27

58751-64-7

1-(4-Hydroxy-5-
methoxy-2-

nitrophenyl)ethanone

C9HIONOS

211.17

418759-58-7

Synthesis and Experimental Protocols

While a specific, validated synthesis protocol for 1-(4-Methoxy-2-nitrophenyl)ethanone is not

readily available in the cited literature, the synthesis of a structurally similar compound, 1-(4,5-

dimethoxy-2-nitrophenyl)ethanone, has been described in detail[2][6]. This process involves the

nitration of 3,4-dimethoxyacetophenone. Researchers may be able to adapt this methodology

for the synthesis of 1-(4-Methoxy-2-nitrophenyl)ethanone by using 4-methoxyacetophenone

as the starting material.

Example Experimental Protocol: Synthesis of 1-(4,5-

dimethoxy-2-nitrophenyl)ethanone[2][7]

 Nitration: A solution of 3,4-dimethoxyacetophenone (1,500 g) in 17% nitric acid (1,400 g) is

prepared at a temperature of 5 to 10 °C.
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e This solution is then slowly added dropwise to a solution of 67% nitric acid (8430 g) and
sodium nitrite (18 g). The addition is controlled to be completed within 2 to 3 hours.

e The reaction mixture is stirred for an additional 1 to 2 hours at 5 to 10 °C after the dropwise
addition is complete.

o Work-up: Cold water (7.5 L) is added to dilute the reaction mixture, which is then stirred for
30 minutes.

e The mixture is filtered, and the filter cake is washed with water (30 L).

e The resulting solid product is re-suspended in water (7.5 L) and neutralized with aqueous
sodium bicarbonate to a neutral pH.

e The product is filtered again and washed with water (7 L).

» Finally, the product is dried under reduced pressure to yield 3,4-dimethoxy-6-
nitroacetophenone.

The following diagram illustrates the general workflow for the synthesis of a nitrated
acetophenone derivative, based on the described protocol.

Synthesis Workflow

Nitration: Work-up:
Nitric acid, Sodium nitrite Dilution, Filtration,
5-10°C Neutralization

Final Product:

Starting Material:

3,4-dimethoxyacetophenone

1-(4,5-dimethoxy-2-nitrophenyl)ethanone

Click to download full resolution via product page

A generalized workflow for the synthesis of a nitrated acetophenone derivative.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1625792?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Potential Applications in Drug Development

The applications of 1-(4-Methoxy-2-nitrophenyl)ethanone are not well-documented.
However, the broader class of 4-methoxy acetophenones serves as key intermediates in
various industries.[7]

o Pharmaceutical Intermediates: 4-Methoxy acetophenone is utilized in the synthesis of
various active pharmaceutical ingredients (APIs), including analgesics and anti-inflammatory
drugs.[7] The introduction of a nitro group, as in 1-(4-Methoxy-2-nitrophenyl)ethanone,
could modulate its biological activity and provide a scaffold for novel therapeutics.

o Organic Synthesis: These compounds are valuable building blocks in the synthesis of
heterocyclic compounds, which are important in the development of dyes and
agrochemicals.[7]

e Fragrance and Flavor Industry: The parent compound, 4-methoxy acetophenone, is used in
perfumes and as a flavoring agent.[7] However, the presence of a nitro group would likely
alter the scent profile significantly.

Potential Involvement in Signaling Pathways

Direct evidence of 1-(4-Methoxy-2-nitrophenyl)ethanone's involvement in cellular signaling is
not available. However, studies on structurally related compounds suggest potential areas of
investigation. For instance, 1-(5-bromo-2-hydroxy-4-methoxyphenyl)ethanone, an
acetophenone derivative, has been shown to suppress pro-inflammatory responses by
inhibiting the NF-kB and MAPK signaling pathways in activated microglia.[8] This suggests that
other substituted methoxyphenyl ethanones could exhibit similar immunomodulatory effects.
The MAPK signaling pathway is also known to be activated by compounds like 4-Methoxy-
TEMPO.[9]

The following diagram illustrates the inhibitory effect of a related acetophenone derivative on
the NF-kB and MAPK signaling pathways.
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Inhibitory Action on NF-kB and MAPK Pathways

Inflammatory Stimulus
(e.g., LPS)

1-(5-bromo-2-hydroxy-4-methoxyphenyl)ethanone

MAPK Pathway

(INK, p38) NF-kB Pathway

Pro-inflammatory Response:
NO, Prostaglandins, Cytokines

Click to download full resolution via product page

Inhibition of NF-kB and MAPK pathways by a related acetophenone derivative.

Conclusion
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1-(4-Methoxy-2-nitrophenyl)ethanone is a nitroaromatic compound with a calculated
molecular weight of 195.18 g/mol . While specific experimental data and documented
applications for this compound are scarce, its structural similarity to other biologically active
and synthetically useful acetophenones suggests its potential as an intermediate in
pharmaceutical and chemical manufacturing. The synthesis protocol for a related compound
provides a potential starting point for its laboratory preparation. Furthermore, the observed anti-
inflammatory activity of a similar molecule through the inhibition of key signaling pathways
highlights a promising area for future research into the biological effects of 1-(4-Methoxy-2-
nitrophenyl)ethanone. Further investigation is warranted to fully characterize its properties
and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-(4-Methoxy-3-nitrophenyl)ethanone | COHONOA4 | CID 80470 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2.1-(4,5-DIMETHOXY-2-NITRO-PHENYL)-ETHANONE | 4101-32-0 [chemicalbook.com]
o 3. GSRS [precision.fda.gov]

e 4.58751-64-7|1-(4-Methoxyphenyl)-2-(2-nitrophenyl)ethanone|BLDpharm [bldpharm.com]
e 5. chembk.com [chembk.com]

e 6.1-(4,5-DIMETHOXY-2-NITRO-PHENYL)-ETHANONE synthesis - chemicalbook
[chemicalbook.com]

o 7. Applications of 4-Methoxy Acetophenone | Vinati Organics [vinatiorganics.com]

e 8. 1-(5-bromo-2-hydroxy-4-methoxyphenyl)ethanone [SE1] suppresses pro-inflammatory
responses by blocking NF-kB and MAPK signaling pathways in activated microglia - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 9. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [1-(4-Methoxy-2-nitrophenyl)ethanone molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1625792?utm_src=pdf-body
https://www.benchchem.com/product/b1625792?utm_src=pdf-body
https://www.benchchem.com/product/b1625792?utm_src=pdf-body
https://www.benchchem.com/product/b1625792?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Methoxy-3-nitrophenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Methoxy-3-nitrophenyl_ethanone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4483726.htm
https://precision.fda.gov/ginas/app/ui/substances/6fba938a-3a13-4656-aa6c-3d08d0e2dcc3
https://www.bldpharm.com/products/58751-64-7.html
https://www.chembk.com/en/chem/Ethanone,%201-(4-methoxyphenyl)-2-(2-nitrophenyl)-
https://www.chemicalbook.com/synthesis/1-4-5-dimethoxy-2-nitro-phenyl-ethanone.htm
https://www.chemicalbook.com/synthesis/1-4-5-dimethoxy-2-nitro-phenyl-ethanone.htm
https://vinatiorganics.com/2025/07/04/top-applications-of-4-methoxy-acetophenone-in-the-chemical-industry/
https://pubmed.ncbi.nlm.nih.gov/21951967/
https://pubmed.ncbi.nlm.nih.gov/21951967/
https://pubmed.ncbi.nlm.nih.gov/21951967/
https://www.researchgate.net/figure/4-Methoxy-TEMPO-activated-the-MAPK-signaling-pathway-a-HepG2-cells-were-treated-with-the_fig8_320283532
https://www.benchchem.com/product/b1625792#1-4-methoxy-2-nitrophenyl-ethanone-molecular-weight
https://www.benchchem.com/product/b1625792#1-4-methoxy-2-nitrophenyl-ethanone-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1625792#1-4-methoxy-2-nitrophenyl-ethanone-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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